Cas no 1020454-86-7 (1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide
• CAS No: 1020454-86-7
• MF: C₁₉H₁₈FN₃O₂
• MW: 339.363527774811
• CID: 5969297
• PubChem ID: 25284353
• Update Time: 2025-05-21

1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide
• 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)pyrazole-3-carboxamide
• F5069-0051
• 1-(4-fluorophenyl)-4-methoxy-N-phenethyl-1H-pyrazole-3-carboxamide
• AKOS024494569
• 1020454-86-7

• Inchi： 1S/C19H18FN3O2/c1-25-17-13-23(16-9-7-15(20)8-10-16)22-18(17)19(24)21-12-11-14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3,(H,21,24)
• InChI Key： VDNKWDSVNQQLFM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C=C(C(C(NCCC2C=CC=CC=2)=O)=N1)OC

Computed Properties

• Exact Mass: 339.13830499g/mol
• Monoisotopic Mass: 339.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide

1-(4-Fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1020454-86-7, known as 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a pyrazole ring, a fluorophenyl group, a methoxy substituent, and an N-substituted phenethyl group, making it a versatile compound with diverse functional groups that can be exploited for various purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through optimized reaction pathways. Researchers have focused on improving the yield and purity of the synthesis process by employing advanced catalytic systems and green chemistry principles. The incorporation of a fluorophenyl group into the structure enhances the molecule's electronic properties, making it suitable for applications in electronics and optoelectronics. Additionally, the methoxy group introduces hydrophilic characteristics, which can be advantageous in drug delivery systems and bioavailability studies.

One of the most promising areas of research involving this compound is its application in drug discovery. The pyrazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. Recent studies have demonstrated that 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide exhibits potent inhibitory activity against certain kinases, which are implicated in cancer progression. This finding has sparked interest in exploring its potential as an anticancer agent.

In addition to its pharmacological applications, this compound has shown potential in materials science. The phenethyl group contributes to the molecule's stability and thermal resistance, making it a candidate for use in high-performance polymers and coatings. Researchers are also investigating its role as a precursor in the synthesis of advanced materials with tailored properties.

The environmental impact of this compound is another area of growing interest. Studies are being conducted to assess its biodegradability and toxicity profiles under various conditions. Understanding these aspects is crucial for ensuring the sustainable use of this compound in industrial processes.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-N-(2-phenylethyl)-1H-pyrazole-3-carboxamide represents a multifaceted compound with vast potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. Continued exploration into its properties will undoubtedly unlock new opportunities for leveraging its capabilities in both scientific research and industrial applications.